Cas no 75420-78-9 (3-nitro-Benzofuran)

• Product Name: 3-nitro-Benzofuran
• CAS No: 75420-78-9
• MF: C₈H₅NO₃
• MW: 163.130202054977
• CID: 558896
• PubChem ID: 12679465
• Update Time: 2025-04-19

3-nitro-Benzofuran Chemical and Physical Properties

Names and Identifiers

• 3-nitro-Benzofuran
• 3-Nitrobenzofuran
• 3-nitro-1-benzofuran
• Benzofuran, 3-nitro-
• 75420-78-9
• DTXSID90506642
• SCHEMBL8081425

• Inchi： 1S/C8H5NO3/c10-9(11)7-5-12-8-4-2-1-3-6(7)8/h1-5H
• InChI Key： KWSVKHNOGGEYAO-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 163.02695
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 56.28